Cas no 2228918-11-2 (3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione
• CAS No: 2228918-11-2
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5870642
• PubChem ID: 165851902
• Update Time: 2025-11-02

3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione
• EN300-2001705
• 2228918-11-2
• 3-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C10H19NO2S/c1-10(2)8(5-11)9(10)7-3-4-14(12,13)6-7/h7-9H,3-6,11H2,1-2H3
• InChI Key： MVFXWONUXMSJCO-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1C(CN)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione

Exploring the Unique Properties and Applications of 3-3-(Aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione (CAS No. 2228918-11-2)

The compound 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione (CAS No. 2228918-11-2) is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. With its unique structural features, including a cyclopropyl ring and a thiolane-1,1-dione moiety, this compound exhibits properties that make it a valuable candidate for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug discovery and material science.

One of the most notable aspects of 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione is its structural complexity, which contributes to its reactivity and versatility. The presence of the aminomethyl group allows for further functionalization, making it a useful intermediate in synthetic chemistry. Additionally, the dimethylcyclopropyl ring introduces steric effects that can influence the compound's behavior in chemical reactions. These characteristics have led to its exploration in the development of novel therapeutic agents and advanced materials.

In recent years, the demand for innovative chemical compounds like 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione has surged, driven by advancements in biotechnology and the pharmaceutical industry. Researchers are particularly interested in its potential role as a bioactive scaffold, which could be leveraged to design new drugs targeting various diseases. The compound's unique structure also makes it a subject of interest in computational chemistry, where molecular modeling and simulations are used to predict its interactions with biological targets.

Another area where 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione shows promise is in the field of material science. Its rigid and compact structure could be beneficial in the design of high-performance polymers or coatings with enhanced durability and thermal stability. As industries seek sustainable and efficient materials, this compound's potential applications are being explored more extensively.

The synthesis and characterization of 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione require specialized techniques, highlighting the importance of advanced analytical methods in modern chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its structure and purity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

From a commercial perspective, the market for 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione is evolving, with increasing interest from pharmaceutical and chemical companies. Its potential as a key intermediate in drug synthesis has positioned it as a valuable asset in the supply chain. Companies specializing in fine chemicals and custom synthesis are actively working to optimize its production processes to meet growing demand.

In conclusion, 3-3-(aminomethyl)-2,2-dimethylcyclopropyl-1lambda6-thiolane-1,1-dione (CAS No. 2228918-11-2) represents a compelling example of how innovative chemical compounds can drive progress across multiple industries. Its unique structural features, combined with its potential applications in drug discovery and material science, make it a subject of ongoing research and development. As scientists continue to uncover its properties and uses, this compound is poised to play a significant role in shaping the future of chemistry and technology.